5(S),6(R)-11-trans DiHETE
5(S),6(R)-11-trans DiHETE
5(S),6(R)-11-trans DiHETE is a C-11 double bond isomer of 5(S),6(R)-DiHETE that is formed by the enzymatic isomerization of 5(S),6(R)-DiHETE by a membrane bound factor. 5(S),6(R)-11-trans DiHETE has been found in rat kidney homogenates and is potentially formed by the epoxide hydrolase pathway in this tissue. The isomerase activity responsible for the conversion of leukotriene B4 (LTB4) to 6-trans LTB4 in rat kidney homogenates has also been implicated in its formation. 5(S),6(R)-11-trans DiHETE is not a substrate for soybean lipoxygenase. The biological activity of 5(S),6(R)-11-trans DiHETE has not been reported.
Brand Name:
Vulcanchem
CAS No.:
129263-59-8
VCID:
VC0054391
InChI:
InChI=1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h6-7,9-13,15,18-19,21-22H,2-5,8,14,16-17H2,1H3,(H,23,24)/b7-6-,10-9+,12-11+,15-13+/t18-,19+/m1/s1
SMILES:
CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)O
Molecular Formula:
C20H32O4
Molecular Weight:
336.5
5(S),6(R)-11-trans DiHETE
CAS No.: 129263-59-8
Reference Standards
VCID: VC0054391
Molecular Formula: C20H32O4
Molecular Weight: 336.5
| CAS No. | 129263-59-8 |
|---|---|
| Product Name | 5(S),6(R)-11-trans DiHETE |
| Molecular Formula | C20H32O4 |
| Molecular Weight | 336.5 |
| IUPAC Name | (5S,6R,7E,9E,11E,14Z)-5,6-dihydroxyicosa-7,9,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h6-7,9-13,15,18-19,21-22H,2-5,8,14,16-17H2,1H3,(H,23,24)/b7-6-,10-9+,12-11+,15-13+/t18-,19+/m1/s1 |
| Standard InChIKey | UVZBUUTTYHTDRR-QLMKOMRNSA-N |
| SMILES | CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)O |
| Description | 5(S),6(R)-11-trans DiHETE is a C-11 double bond isomer of 5(S),6(R)-DiHETE that is formed by the enzymatic isomerization of 5(S),6(R)-DiHETE by a membrane bound factor. 5(S),6(R)-11-trans DiHETE has been found in rat kidney homogenates and is potentially formed by the epoxide hydrolase pathway in this tissue. The isomerase activity responsible for the conversion of leukotriene B4 (LTB4) to 6-trans LTB4 in rat kidney homogenates has also been implicated in its formation. 5(S),6(R)-11-trans DiHETE is not a substrate for soybean lipoxygenase. The biological activity of 5(S),6(R)-11-trans DiHETE has not been reported. |
| Synonyms | 11-trans-5S,6R-dihydroxy-7E,9E,11E,14Z-eicosatetraenoic acid |
| Reference | 1.Medina, J.F.,Haeggström, J.,Kumlin, M., et al. Leukotriene A4: Metabolism in different rat tissues. Biochemica et Biophysica Acta 961, 203-212 (1988). |
| PubChem Compound | 124518516 |
| Last Modified | Nov 11 2021 |
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